Cas no 2171674-79-4 (5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-4-methylpentanoic acid)

• Product Name: 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-4-methylpentanoic acid
• CAS No: 2171674-79-4
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5796530
• PubChem ID: 165561701
• Update Time: 2025-10-12

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-4-methylpentanoic acid
• EN300-1473169
• 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]-4-methylpentanoic acid
• 2171674-79-4

• Inchi： 1S/C27H30N2O5/c1-3-4-13-24(26(32)28-16-18(2)14-15-25(30)31)29-27(33)34-17-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,18,23-24H,13-17H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： QIOOIRUIVJLAOJ-UHFFFAOYSA-N
• SMILES： O(C(NC(CC#CC)C(NCC(C)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 762
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-4-methylpentanoic acid

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-4-methylpentanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171674-79-4, known as 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-4-methylpentanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, an alkyne moiety, and a methyl-substituted pentanoic acid backbone. These structural features make it a versatile building block for various applications, particularly in the synthesis of bioactive molecules and advanced materials.

The Fmoc group is a well-known protecting group in peptide synthesis, offering excellent stability under mild conditions while being easily removable under specific acidic or basic conditions. In this compound, the Fmoc group is attached to an amino group via a hexynamide linker, creating a unique structure that combines the protective properties of Fmoc with the reactivity of an alkyne moiety. The presence of the hexynamide group introduces additional functional diversity, enabling this compound to participate in various click chemistry reactions, such as copper-catalyzed azide–alkyne cycloaddition (CuAAC), which are widely used in drug discovery and materials synthesis.

Recent studies have highlighted the potential of this compound as a precursor for the synthesis of bioconjugates and drug delivery systems. Its alkyne functionality allows for selective incorporation into larger molecular frameworks, enabling the creation of highly specific binding agents or drug carriers. Additionally, the methyl substitution on the pentanoic acid backbone provides steric and electronic modulation, which can be exploited to optimize pharmacokinetic properties or enhance material stability.

From a synthetic perspective, this compound is typically prepared through multi-step processes involving coupling reactions, protection/deprotection strategies, and alkyne functionalization. The synthesis often begins with the preparation of the Fmoc-amino acid derivative, followed by alkyne installation via methods such as Sonogashira coupling or other transition-metal-catalyzed reactions. The final product is then purified using chromatographic techniques to ensure high purity and structural integrity.

In terms of applications, 5-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-4-methylpentanoic acid has shown promise in several areas. In medicinal chemistry, it serves as a valuable intermediate for peptide-based drug development, where its Fmoc protection allows for precise control over peptide assembly. In materials science, its alkyne functionality makes it an ideal candidate for click chemistry-based polymerization or cross-linking reactions, leading to novel materials with tailored mechanical and electronic properties.

Recent advancements in green chemistry have also explored more sustainable methods for synthesizing this compound. Researchers are investigating catalytic systems that reduce reliance on hazardous reagents and improve reaction efficiency. For instance, catalytic hydrogenation or enzymatic approaches are being evaluated to streamline the synthesis process while maintaining product quality.

In conclusion, 5-{(9H-fluoren-9-yImethoxycarbonyl}amino)hexanynamido-pentanoic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique combination of functional groups positions it as a valuable tool in modern chemical research and development. As ongoing studies continue to uncover new synthetic pathways and applications for this compound, its role in advancing science and technology is expected to grow significantly in the coming years.